![molecular formula C15H10N3O2S- B1599353 3-(4-Pyridin-2-yl-thiazol-2-ylamino)-benzoic acid CAS No. 315702-87-5](/img/structure/B1599353.png)
3-(4-Pyridin-2-yl-thiazol-2-ylamino)-benzoic acid
Overview
Description
3-(4-Pyridin-2-yl-thiazol-2-ylamino)-benzoic acid, also known as 4PTB, is an organic compound with a wide range of applications in scientific research. It is a derivative of thiazole and pyridine, and has two amine groups. 4PTB has been used in various fields, such as drug discovery, medicinal chemistry, and materials science.
Scientific Research Applications
Anticancer Potential
Studies on novel pyridine-thiazole hybrid molecules, including derivatives similar to 3-(4-Pyridin-2-yl-thiazol-2-ylamino)-benzoic acid, have shown significant anticancer properties. These compounds were synthesized and evaluated for their cytotoxic action towards various tumor cell lines, including carcinomas of the colon, breast, lung, glioblastoma, leukemia, and compared with normal human keratinocytes. The compounds exhibited high antiproliferative activity, particularly against acute human promyelocytic leukemia cells, with an IC50 of 0.57 µM, suggesting their potential as anticancer agents. The selectivity for cancer cells and the mechanism of action, including the induction of genetic instability in tumor cells, have been explored, highlighting their promising role in cancer therapy (Ivasechko et al., 2022).
Coordination Chemistry and Material Science
Triorganostannyl esters of 3-, 4-, and 3,5-pyridinylimino substituted aminobenzoic acids were synthesized and structurally investigated. The study focused on the physicochemical properties of these compounds and their potential in coordinating to metal centers, affecting both photophysical properties of the metal and the ligands' conformation and intermolecular interactions. This research provides insights into the applications of such compounds in coordination chemistry and material science, especially in the development of novel materials with unique photophysical properties (Tzimopoulos et al., 2010).
Vascular Endothelial Growth Factor Receptor-2 Inhibition
The substituted 3-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamides, closely related to the chemical structure of interest, have been identified as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity. These compounds demonstrate significant potential in inhibiting VEGFR-2, with promising pharmacokinetic properties and robust in vivo efficacy in human lung and colon carcinoma xenograft models, highlighting their importance in the development of new therapeutic agents for cancer treatment (Borzilleri et al., 2006).
Mechanism of Action
Target of Action
The compound 3-(4-Pyridin-2-yl-thiazol-2-ylamino)-benzoic acid, also known as 3-((4-(Pyridin-2-yl)thiazol-2-yl)amino)benzoic acid, is a derivative of thiazole . Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs)
Mode of Action
Thiazole nucleus, a part of this compound, is known to exhibit its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .
Biochemical Pathways
Thiazole derivatives are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Result of Action
Thiazole derivatives have been reported to have cytotoxic activity on human tumor cell lines .
properties
IUPAC Name |
3-[(4-pyridin-2-yl-1,3-thiazol-2-yl)amino]benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O2S/c19-14(20)10-4-3-5-11(8-10)17-15-18-13(9-21-15)12-6-1-2-7-16-12/h1-9H,(H,17,18)(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHNQVGWWBKRTON-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=CSC(=N2)NC3=CC=CC(=C3)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Pyridin-2-yl-thiazol-2-ylamino)-benzoic acid | |
CAS RN |
315702-87-5 | |
Record name | 315702-87-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.